Cas no 1179304-86-9 (4-bromo-1-(butan-2-yl)-1H-pyrazole)

• Product Name: 4-bromo-1-(butan-2-yl)-1H-pyrazole
• CAS No: 1179304-86-9
• MF: C₇H₁₁BrN₂
• MW: 203.079640626907
• CID: 4575477
• Update Time: 2023-08-10

4-bromo-1-(butan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-1-(butan-2-yl)-1H-pyrazole
• 4-bromo-1-butan-2-ylpyrazole
• Z1245735258

• Inchi： 1S/C7H11BrN2/c1-3-6(2)10-5-7(8)4-9-10/h4-6H,3H2,1-2H3
• InChI Key： QBGURVIJWFJGNZ-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 108
• XLogP3: 2.2
• Topological Polar Surface Area: 17.8